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Compound of Interest

Compound Name: Khellinol

Cat. No.: B1673631

Disclaimer: Scientific literature extensively details the cardiovascular effects of khellin and its
derivatives, such as visnadin and visnagin, all compounds extracted from the plant Ammi
visnaga. However, specific research on the mechanism of action of khellinol is limited. This
guide, therefore, extrapolates the likely mechanisms of khellinol based on the activities of
these closely related and structurally similar compounds. The primary mechanism of action is
proposed to be the blockade of L-type calcium channels in vascular smooth muscle, leading to
vasorelaxation.

Core Mechanism: Calcium Channel Antagonism

The vasorelaxant effect of khellin and its derivatives is primarily attributed to their ability to act
as calcium channel antagonists.[1][2] In vascular smooth muscle cells, the influx of extracellular
calcium through L-type voltage-gated calcium channels is a critical step in initiating and
maintaining contraction. By blocking these channels, khellinol likely reduces the intracellular
calcium concentration, leading to smooth muscle relaxation and subsequent vasodilation.[1]

Signaling Pathway of Vasorelaxation by Calcium
Channel Blockade

The following diagram illustrates the proposed signaling pathway for khellinol-induced
vasorelaxation, based on the known mechanism of L-type calcium channel blockers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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